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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for
Tetrabromoethylene (CAS No. 79-28-7). Due to the persistent confusion with 1,1,2,2-
Tetrabromoethane (CAS No. 79-27-6) in available literature, this document clearly distinguishes
between the two compounds, presenting the available data for Tetrabromoethylene and
highlighting where data is lacking.

Chemical and Physical Properties

Tetrabromoethylene is a colorless crystalline solid.[1][2] Its key physical and chemical
properties are summarized in the table below.
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Property Value Source
Chemical Formula C2Br4 [1112]
Molecular Weight 343.64 g/mol [21[31[4]
CAS Number 79-28-7 [1112][3]
Appearance Colorless crystals [1][5]
Melting Point 56.5 °C [2][3]
Boiling Point 226.55 °C [2][3]
Density (approximate) 2.756 g/cm3 [3]
Flash Point 78.1°C [2][3]
Vapor Pressure 0.122 mmHg at 25°C [3]

Toxicological Data

A thorough review of publicly available safety data sheets and toxicological databases reveals
a significant lack of specific quantitative toxicity data for Tetrabromoethylene (CAS 79-28-7).
Many sources incorrectly attribute the toxicological data of 1,1,2,2-Tetrabromoethane (CAS 79-
27-6) to Tetrabromoethylene. The Safety Data Sheet from Guidechem for
Tetrabromoethylene explicitly states "no data available" for acute oral, inhalation, and dermal
toxicity.[6][7]

For the purpose of risk assessment and to highlight the data gap, the toxicological data for the
closely related but distinct compound, 1,1,2,2-Tetrabromoethane, is presented below. It is
crucial to handle Tetrabromoethylene with the assumption of significant toxicity until specific
data becomes available.

Toxicological Data for 1,1,2,2-Tetrabromoethane (CAS 79-27-6)
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Metric Value Species Route Source
LD50 1200 mg/kg Rat Oral [819]
LC50 549 mg/m3 (4 h) Rat Inhalation 9]
LD50 5250 mg/kg Rat Dermal [8]

Health Effects of 1,1,2,2-Tetrabromoethane (for reference):

o Acute Effects: Harmful if swallowed and fatal if inhaled.[8][10] Causes serious eye irritation.
[8][10] May cause central nervous system depression.[9]

o Chronic Effects: Potential for liver and kidney damage with prolonged or repeated exposure.
[11]

Given that Tetrabromoethylene is an irritant, similar or potentially more severe health effects
should be anticipated.[1]

Handling and Storage Precautions

Due to the lack of comprehensive toxicological data, stringent safety measures are imperative
when handling Tetrabromoethylene.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The
following are general recommendations:

o Eye/Face Protection: Chemical safety goggles and a face shield are essential.
o Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., neoprene, nitrile) are required. Always inspect
gloves for integrity before use.

o Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For tasks
with a higher risk of splashing, chemical-resistant aprons or coveralls should be worn.
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» Respiratory Protection: All work with Tetrabromoethylene should be conducted in a certified
chemical fume hood to avoid inhalation of vapors.[10]

Safe Handling Procedures

o Work in a well-ventilated area, preferably a chemical fume hood.[10]

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapors.[10]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.[10]

Storage

o Store in a cool, dry, well-ventilated area.
» Keep containers tightly closed.[10]

o Store away from incompatible materials such as strong oxidizing agents and active metals
(e.g., aluminum, magnesium).[12]

e The storage area should be secured and accessible only to authorized personnel.[10]

Experimental Protocols
General Handling Protocol

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

[e]

Gather all necessary PPE and inspect for integrity.

o

Have spill cleanup materials readily available.

[¢]

Review the Safety Data Sheet (SDS) before starting work.
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Procedure:

o

Don the appropriate PPE.

[¢]

Conduct all manipulations of Tetrabromoethylene within the chemical fume hood.

[¢]

Weigh or transfer the chemical carefully to avoid generating dust or vapors.

[e]

Keep the container sealed when not in immediate use.

Post-Procedure:

o Decontaminate any surfaces that may have come into contact with the chemical.
o Properly dispose of all waste materials.

o Remove PPE in a manner that avoids cross-contamination and wash hands thoroughly.

Spill Response Protocol

Evacuate: Immediately evacuate the area of the spill, except for personnel involved in the
cleanup.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the spill to the appropriate safety officer.

First Aid and Firefighting Measures
First Aid
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Firefighting

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6]

o Specific Hazards: Decomposition on burning can produce toxic and corrosive fumes,
including hydrogen bromide.[12]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Disposal Considerations

» Dispose of waste in accordance with local, state, and federal regulations.
e Do not dispose of down the drain or into the environment.

o Contaminated packaging should be treated as hazardous waste.[10]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of
Tetrabromoethylene in a laboratory setting.
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Start: Plan Experiment

1. Assess Hazards
(Review SDS)

i

2. Gather Materials
(Chemicals, PPE, Spill Kit)

'

3. Prepare Work Area
(Fume Hood On, Clear Area)

4. Don Appropriate PPE

5. Conduct Experiment
(Handle in Fume Hood)

6. Decontaminate
(Glassware, Surfaces)

7. Dispose of Waste
(Hazardous Waste Stream)

8. Doff PPE

9. Wash Hands

End: Experiment Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Tetrabromoethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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